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Introduction
Oleamide, an endogenous fatty acid amide, has garnered significant scientific interest due to

its multifaceted biological activities, including its role as a sleep-inducing molecule, a modulator

of the endocannabinoid system, and its influence on various neurotransmitter pathways. First

identified in the cerebrospinal fluid of sleep-deprived cats, this lipid messenger has emerged as

a promising target for therapeutic intervention in a range of physiological and pathological

conditions. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological functions of oleamide, with a focus on detailed

experimental methodologies and signaling pathways to support further research and drug

development.

Chemical Structure and Physicochemical Properties
Oleamide, with the IUPAC name (9Z)-octadec-9-enamide, is the amide derivative of the

monounsaturated fatty acid, oleic acid.[1][2] Its structure consists of an 18-carbon chain with a

cis double bond between carbons 9 and 10, and a terminal amide group.[3] This seemingly

simple molecule possesses a unique set of physicochemical properties that are critical to its

biological function and behavior in experimental settings.

Table 1: Physicochemical Properties of Oleamide
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Property Value References

IUPAC Name (9Z)-octadec-9-enamide [2]

Synonyms
cis-9-Octadecenamide, Oleic

acid amide
[4]

CAS Number 301-02-0 [1][5][6]

Molecular Formula C₁₈H₃₅NO [2][3][5]

Molecular Weight 281.48 g/mol [2][5]

Appearance
Creamy or white waxy

solid/powder
[1][7]

Melting Point 70-76 °C [1][3][7][8]

Boiling Point > 200 °C [1]

Solubility

Insoluble in water. Soluble in

organic solvents such as

chloroform, ethanol, DMSO,

and DMF.

[1][3][9]

logP (o/w) ~6.88 (estimated) [10]

Biological Properties and Mechanism of Action
Oleamide exerts a wide range of biological effects, primarily through its interaction with the

central nervous system. Its most well-known property is the induction of physiological sleep.[11]

[12] Beyond its hypnotic effects, oleamide has been shown to possess analgesic, anxiolytic,

and neuroprotective properties.[13][14]

The mechanism of action of oleamide is complex and involves the modulation of multiple

signaling pathways:

Endocannabinoid System: Oleamide is a full agonist of the cannabinoid 1 (CB1) receptor,

although with a lower affinity than the endocannabinoid anandamide.[15][16] It can also

inhibit the fatty acid amide hydrolase (FAAH), the enzyme responsible for the degradation of

anandamide, thereby potentiating the effects of endogenous cannabinoids.[1][17][18]
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Serotonergic System: Oleamide allosterically modulates several serotonin (5-HT) receptors,

including 5-HT₂ₐ and 5-HT₂꜀, potentiating their response to serotonin.[19][20][21]

GABAergic System: Oleamide has been shown to potentiate the function of GABAₐ

receptors, which are the primary inhibitory neurotransmitter receptors in the brain.[14][19]

Other Targets: Oleamide also interacts with voltage-gated sodium channels and has been

shown to activate peroxisome proliferator-activated receptor alpha (PPARα), which is

involved in the regulation of neurogenesis.[18][22]

Key Signaling Pathways
The diverse biological effects of oleamide are a result of its interaction with multiple signaling

pathways. The following diagrams illustrate some of the key pathways modulated by oleamide.
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Oleamide Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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